N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide, also known as DBL-583, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields of research.
Mechanism of Action
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide acts as a selective inhibitor of PKCε, which is a member of the protein kinase C family of enzymes. PKCε is involved in various cellular processes such as cell growth, differentiation, and apoptosis. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide binds to the catalytic domain of PKCε, preventing its activation and subsequent downstream signaling. This inhibition of PKCε activity has been shown to have various effects on cellular processes such as reducing chronic pain and inhibiting cancer cell growth.
Biochemical and Physiological Effects:
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been shown to have various biochemical and physiological effects. Inhibition of PKCε activity by N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been shown to reduce chronic pain in animal models. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro. However, further studies are needed to determine the potential side effects and toxicity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide in vivo.
Advantages and Limitations for Lab Experiments
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has several advantages for lab experiments. It is a selective inhibitor of PKCε, which makes it a useful tool for studying the role of PKCε in various cellular processes. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been shown to have good potency and selectivity, which makes it a promising lead compound for drug development. However, the limitations of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide include its potential toxicity and the need for further studies to determine its efficacy in vivo.
Future Directions
There are several future directions for research on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide. One potential area of research is the development of new drugs targeting PKCε using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide as a lead compound. Additionally, further studies are needed to determine the potential side effects and toxicity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide in vivo. Furthermore, the role of PKCε in various cellular processes such as cancer development and neuronal function could be further studied using N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide as a tool. Finally, the development of new synthesis methods for N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide could lead to more efficient production and potential applications in drug development.
Scientific Research Applications
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been studied for its potential applications in various fields of research such as neuroscience, cancer research, and drug development. In neuroscience, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been shown to inhibit the activity of the protein kinase C epsilon (PKCε) enzyme, which is involved in the development of chronic pain. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has also been studied for its potential use as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide has been investigated as a potential lead compound for the development of new drugs targeting PKCε.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FNO3/c17-12-3-1-11(2-4-12)9-16(19)18-13-5-6-14-15(10-13)21-8-7-20-14/h1-6,10H,7-9H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZUMHFWZRIMGRX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-fluorophenyl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.